Aminopyridines and derivatives
Aminopyridines and their derivatives are a class of organic compounds characterized by the presence of an amino group (-NH2) attached to a pyridine ring. These compounds exhibit diverse chemical properties due to their functional groups, making them versatile in various applications across pharmaceuticals, agrochemicals, and materials science.
Aminopyridines serve as essential intermediates in the synthesis of numerous drugs and agricultural chemicals. Their ability to form strong hydrogen bonds and interact with biological macromolecules such as nucleic acids and proteins makes them valuable in drug design for targeting specific sites within the body. Additionally, their derivatives can enhance solubility, stability, or other desired properties necessary for pharmaceutical applications.
In agrochemicals, aminopyridines and their derivatives are used to develop herbicides and fungicides due to their ability to modulate plant physiology through various mechanisms. The introduction of substituents on the pyridine ring can significantly influence the compound's activity and selectivity, providing opportunities for tailored formulations that address specific agricultural challenges.
Overall, aminopyridines and their derivatives continue to play crucial roles in both pharmaceuticals and agriculture by offering unique structural features and functional diversity.

Structure | Chemical Name | CAS | MF |
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5-(Aminomethyl)pyridin-2-amine | 156973-09-0 | C6H9N3 |
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Pyridine-2,3,5-triamine | 320734-48-3 | C5H8N4 |
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6-Chloro-4-(trifluoromethyl)pyridin-2-amine | 34486-23-2 | C6H4ClF3N2 |
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4-Methylpyridine-2,6-diamine | 38439-33-7 | C6H9N3 |
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2-Chloropyridin-4-amine Hydrochloride | 2897-42-9 | C5H6Cl2N2 |
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3-ethylpyridin-2-amine | 42753-67-3 | C7H10N2 |
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3,5-Diaminopyridine | 4318-78-9 | C5H7N3 |
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tert-butyl N-(6-aminopyridin-3-yl)carbamate | 445432-37-1 | C10H15N3O2 |
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3-Amino-4-methoxypyridine | 33631-09-3 | C6H8N2O |
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3-Pyridinamine,4-fluoro-2-methoxy- | 175965-74-9 | C6H7FN2O |
Related Literature
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1. Book reviews
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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